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Compound Name: N-(4-Methoxyphenyl)acetamide

Cat. No.: B373975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental procedure for the synthesis of N-(4-
Methoxyphenyl)acetamide, also known as p-acetanisidide or methacetin. The synthesis is

achieved through the acetylation of 4-methoxyaniline using acetic anhydride. This protocol

includes a comprehensive list of materials, step-by-step instructions for the reaction and

purification, and methods for product characterization. All quantitative data is summarized for

clarity, and a visual representation of the experimental workflow is provided.

Introduction
N-(4-Methoxyphenyl)acetamide is an acetamide compound that serves as a key intermediate

in the synthesis of various organic molecules and has applications in the pharmaceutical

industry.[1][2][3] It is structurally related to paracetamol, with a methyl group replacing the

phenolic hydroxyl hydrogen.[1][2] The synthesis described herein is a classic example of

nucleophilic acyl substitution, where the amino group of 4-methoxyaniline attacks the

electrophilic carbonyl carbon of acetic anhydride.[4][5] This reaction provides a straightforward

and efficient method for the preparation of this valuable compound.

Reaction Scheme
The overall reaction for the synthesis of N-(4-Methoxyphenyl)acetamide is as follows:
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Reactants: Acetic Anhydride + 4-Methoxyaniline Product: N-(4-Methoxyphenyl)acetamide +

Acetic Acid

Data Presentation
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Parameter Value Reference

Reactants

4-Methoxyaniline (p-Anisidine) [6]

Molecular Formula C₇H₉NO

Molecular Weight 123.15 g/mol [6]

Acetic Anhydride [7]

Molecular Formula C₄H₆O₃

Molecular Weight 102.09 g/mol [7]

Product

N-(4-

Methoxyphenyl)acetamide
[1][8][9]

Molecular Formula C₉H₁₁NO₂ [1][8][9]

Molecular Weight 165.19 g/mol [1][8][9][10][11]

Melting Point 127.2 - 131 °C [2][9]

Appearance Light beige crystalline powder [2]

Solubility

Very soluble in acetone,

chloroform, and ethanol.[9]

Water solubility: 0.42 g/100 mL

(20 °C)[2]

Reaction Conditions

Solvent
Dichloromethane (DCM) or

Acetic Acid
[12][13]

Temperature Room Temperature [12][13]

Reaction Time
Monitored by TLC until

completion
[13]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://orgsyn.org/demo.aspx?prep=cv3p0661
http://orgsyn.org/demo.aspx?prep=cv3p0661
https://www.scribd.com/document/842547342/tx5k26qp3gyllm8sz7rcz0mdd7skcww0xsj2np0pd0hbvh5ck9ysf8p5y57zAht
https://www.scribd.com/document/842547342/tx5k26qp3gyllm8sz7rcz0mdd7skcww0xsj2np0pd0hbvh5ck9ysf8p5y57zAht
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Methoxyphenyl_Acetamide
https://www.benchchem.com/synthesis/pse-e56186ef1c164b288180579ef3360165
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13653
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Methoxyphenyl_Acetamide
https://www.benchchem.com/synthesis/pse-e56186ef1c164b288180579ef3360165
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13653
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Methoxyphenyl_Acetamide
https://www.benchchem.com/synthesis/pse-e56186ef1c164b288180579ef3360165
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13653
https://www.benchchem.com/synthesis/pse-f33b69gcb117443683514f78475d28d3
https://www.scbt.com/p/n-4-methoxyphenyl-acetamide-51-66-1
https://www.echemi.com/products/pid_Seven43183-n-4-methoxyphenylacetamide.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13653
https://www.echemi.com/products/pid_Seven43183-n-4-methoxyphenylacetamide.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13653
https://www.echemi.com/products/pid_Seven43183-n-4-methoxyphenylacetamide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9462018/
https://www.rsc.org/suppdata/ra/c3/c3ra44058c/c3ra44058c.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9462018/
https://www.rsc.org/suppdata/ra/c3/c3ra44058c/c3ra44058c.pdf
https://www.rsc.org/suppdata/ra/c3/c3ra44058c/c3ra44058c.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b373975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol
Materials and Reagents

4-Methoxyaniline (p-Anisidine)

Acetic Anhydride

Dichloromethane (DCM), dry

Saturated sodium carbonate solution

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Ethyl acetate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Beakers and Erlenmeyer flasks

Apparatus for column chromatography

Rotary evaporator

Thin Layer Chromatography (TLC) plates (silica gel)

Procedure
Reaction Setup: To a round-bottom flask, add 4-methoxyaniline (0.7 mL, 6.1 mmol) and dry

dichloromethane (18 mL).[13]

Addition of Acetic Anhydride: While stirring the solution at room temperature, add acetic

anhydride (0.7 mL, 7.3 mmol).[13]
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Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC) at regular intervals until the starting material (4-methoxyaniline) is consumed.

Workup: Upon completion, transfer the reaction mixture to a separatory funnel and wash with

a saturated solution of sodium carbonate to neutralize any excess acetic acid and anhydride.

Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers.

Drying: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄).

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography using a hexane/ethyl

acetate solvent system to yield pure N-(4-Methoxyphenyl)acetamide.[13]

Characterization: Characterize the final product by determining its melting point and

acquiring IR and NMR spectra.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Acetic anhydride is corrosive and a lachrymator; handle with care.

Dichloromethane is a volatile and potentially carcinogenic solvent; avoid inhalation and skin

contact.

Visualization of the Experimental Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol for the Synthesis of N-(4-
Methoxyphenyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b373975#detailed-experimental-procedure-for-n-4-
methoxyphenyl-acetamide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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